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For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanidinylation, the introduction of a guanidinium group, is a pivotal chemical transformation in
medicinal chemistry and drug development. The guanidinium moiety, a key feature of the
amino acid arginine, is protonated under physiological conditions. This positive charge
facilitates critical biological interactions, such as hydrogen bonding and electrostatic
interactions with enzymes and receptors, often enhancing the binding affinity and biological
activity of drug candidates.

This document provides detailed protocols and reaction conditions for the guanidinylation of
secondary amines using N,N'-diprotected-N"-triflylguanidine reagents, with a primary focus on
the widely utilized N,N'-di-Boc-N"-triflylguanidine, also known as Goodman's reagent. These
reagents are highly effective for the guanidinylation of a broad range of primary and secondary
amines, including those that are sterically hindered or less reactive.[1][2]

Reaction Principle

The reaction proceeds via a nucleophilic attack of the secondary amine on the electron-
deficient carbon atom of the triflylguanidine. The triflyl group (Tf), a powerful electron-
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withdrawing group, activates the guanidine moiety, making it an excellent electrophile. The
reaction is typically fast and high-yielding.

A simplified reaction mechanism is illustrated below:
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1. Dissolve secondary amine and
N,N'-di-Boc-N"-triflylguanidine in anhydrous DCM
(2. Stir at room temperature)

G. Monitor reaction by TLC)

4. Aqueous work-up
(NaHSO4, NaHCO3)

5. Extract with DCM

l

6. Dry and concentrate

'

(7. Purify by column chromatograph))

N,N'-di-Boc-Protected Guanidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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